Cas no 2083-68-3 (Trimethyloctylammonium bromide)
Trimethyloctylammonium bromide is a quaternary ammonium compound with the chemical formula C₁₁H₂₆BrN. It is commonly utilized as a phase-transfer catalyst in organic synthesis due to its ability to facilitate reactions between immiscible phases. The compound exhibits excellent solubility in both aqueous and organic media, enhancing reaction efficiency. Its amphiphilic nature also makes it suitable for applications in surfactant chemistry and as a stabilizer in colloidal systems. The long alkyl chain (octyl group) contributes to its hydrophobic properties, while the trimethylammonium moiety ensures strong cationic character. This combination of features makes it a versatile reagent in industrial and laboratory settings, particularly for nucleophilic substitution and polymerization reactions.
2083-68-3 structure
Product Name:Trimethyloctylammonium bromide
CAS No:2083-68-3
MF:C11H26BrN
MW:252.234842777252
MDL:MFCD00051873
CID:84113
PubChem ID:87574166
Update Time:2025-10-14
Trimethyloctylammonium bromide Chemical and Physical Properties
Names and Identifiers
-
- octyltrimethylammonium bromide
- (n-Octyl)trimethylammonium bromide
- Capryltrimethylammonium bromide
- Trimethyloctylammonium bromide
- N-OCTYLTRIMETHYLAMMONIUM BROMIDE
- trimethyl(octyl)azanium,bromide
- N,N,N-Trimethyl-1-octanaminium bromide
- N,N,N-trimethyloctan-1-aminium bromide
- Octalone
- Trimethyl-n-octylammonium Bromide
- Trimethyloctylammonium bromide (6CI,7CI)
- Trimethyl-1-octylammonium bromide
- 1-Octanaminium, N,N,N-trimethyl-, bromide
- trimethyloctylamine, bromide
- trimethyl(octyl)azanium bromide
- N-OCTYLTRIMETHYLAMMONIUMBROMIDE
- C11H26N.Br
- D82026
- XCOHAFVJQZPUKF-UHFFFAOYSA-M
- NSC 97247
- 1-Octanaminium, N,N,N-trimethyl-, bromide (1:1)
- SCHEMBL121066
- CS-0152284
- O0163
- DTXSID70943071
- NSC-97247
- NSC97247
- Ammonium, trimethyloctyl-, bromide
- trimethyl(octyl)azanium;bromide
- CHEMBL149390
- 2083-68-3
- CHEBI:346954
- HY-W099642
- BS-16558
- Trimethyloctylammonium bromide, >=98.0% (AT)
- Trimethyl-octyl-ammonium bromide
- AKOS015833041
- MFCD00051873
- Q27225732
- DB-255818
- Trimethyloctylammonium bromide,
- Ammonium, trimethyloctyl-, bromide (8CI)
-
- MDL： MFCD00051873
- Inchi： 1S/C11H26N.BrH/c1-5-6-7-8-9-10-11-12(2,3)4;/h5-11H2,1-4H3;1H/q+1;/p-1
- InChI Key： XCOHAFVJQZPUKF-UHFFFAOYSA-M
- SMILES： [Br-].[N+](C)(C)(C)CCCCCCCC
- BRN： 3628448
Computed Properties
- Exact Mass: 251.12500
- Monoisotopic Mass: 251.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 91.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.2500
- Melting Point: 217°C(lit.)
- Boiling Point: 85°C/11mmHg
- Flash Point: 96°C
- PSA: 0.00000
- LogP: 0.05710
- Solubility: Soluble,
- Sensitiveness: Hygroscopic
- Vapor Pressure: No data available
Trimethyloctylammonium bromide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- RTECS：RG8275000
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：Argon filled storage
Trimethyloctylammonium bromide Customs Data
- HS CODE：2923900090
- Customs Data：
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Trimethyloctylammonium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O858401-100g |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 98% | 100g |
￥436.00 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0163-500G |
n-Octyltrimethylammonium Bromide |
2083-68-3 | >98.0%(T) | 500g |
¥4310.00 | 2023-09-07 | |
| TRC | O241398-250mg |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O241398-500mg |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O241398-2.5g |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 2.5g |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N90130-5g |
Trimethyloctylammonium bromide |
2083-68-3 | 5g |
¥46.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N90130-100g |
Trimethyloctylammonium bromide |
2083-68-3 | 100g |
¥476.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N90130-25g |
Trimethyloctylammonium bromide |
2083-68-3 | 25g |
¥146.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O858401-5g |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 98% | 5g |
￥48.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O858401-25g |
n-Octyltrimethylammonium Bromide |
2083-68-3 | 98% | 25g |
￥136.00 | 2022-09-28 |
Trimethyloctylammonium bromide Related Literature
-
Taraknath Mandal Soft Matter 2022 18 1678
-
He Zhao,Shirong Wang,Mengna Sun,Fei Zhang,Xianggao Li,Yin Xiao J. Mater. Chem. A 2018 6 10825
-
Y. Hasegawa,T. Nakanishi RSC Adv. 2015 5 338
-
Dominik Kosior,Jan Zawala Phys. Chem. Chem. Phys. 2018 20 2403
-
Monique Gabriella Angelo da Silva,Mario Roberto Meneghetti,Audrey Denicourt-Nowicki,Alain Roucoux RSC Adv. 2013 3 18292
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
- Catalysts and Inorganic Chemicals Catalysts
2083-68-3 (Trimethyloctylammonium bromide) Related Products
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- 57-09-0(Cetrimonium bromide)
- 2082-84-0(Decyltrimethylammonium bromide)
- 8044-71-1(Cetrimide)
- 150-98-1(1-Pentanaminium,N,N,N-trimethyl-, bromide (1:1))
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